Cas no 119162-54-8 (3-4-(methoxymethyl)phenyl-1,2-oxazol-5-amine)
3-4-(methoxymethyl)phenyl-1,2-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-4-(methoxymethyl)phenyl-1,2-oxazol-5-amine
- 5-Isoxazolamine, 3-[4-(methoxymethyl)phenyl]-
- DTXSID701252726
- EN300-1771756
- 119162-54-8
- 3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine
-
- Inchi: 1S/C11H12N2O2/c1-14-7-8-2-4-9(5-3-8)10-6-11(12)15-13-10/h2-6H,7,12H2,1H3
- InChI Key: ASBYVPXMILRQSJ-UHFFFAOYSA-N
- SMILES: O1C(N)=CC(C2=CC=C(COC)C=C2)=N1
Computed Properties
- Exact Mass: 204.089877630g/mol
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.3Ų
Experimental Properties
- Density: 1.186±0.06 g/cm3(Predicted)
- Boiling Point: 393.3±42.0 °C(Predicted)
- pka: -1.71±0.10(Predicted)
3-4-(methoxymethyl)phenyl-1,2-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771756-0.05g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1771756-0.1g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1771756-0.25g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1771756-0.5g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1771756-1.0g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1771756-2.5g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1771756-5.0g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1771756-10.0g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1771756-1g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1771756-5g |
3-[4-(methoxymethyl)phenyl]-1,2-oxazol-5-amine |
119162-54-8 | 5g |
$3562.0 | 2023-09-20 |
3-4-(methoxymethyl)phenyl-1,2-oxazol-5-amine Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 3-4-(methoxymethyl)phenyl-1,2-oxazol-5-amine
Introduction to 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine (CAS No. 119162-54-8)
3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine, with the CAS number 119162-54-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine make it a valuable candidate for various drug discovery and development efforts.
The chemical structure of 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine consists of a substituted phenyl ring attached to an oxazole ring, with a methoxymethyl group at the 4-position of the phenyl ring. This configuration imparts specific properties that are crucial for its biological activity and pharmacological profile. The methoxymethyl group enhances the lipophilicity and stability of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Recent studies have explored the potential of 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific receptors and enzymes involved in neuroprotection and neuroregeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine exhibits potent antioxidant and anti-inflammatory properties, which are beneficial in mitigating oxidative stress and inflammation associated with neurodegenerative conditions.
In addition to its neuroprotective effects, 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine has also shown promise in cancer research. Several preclinical studies have reported that this compound can inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and survival. A recent investigation published in Cancer Research highlighted the ability of 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine to induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. These findings suggest that this compound could be a potential lead for developing novel anticancer agents.
The pharmacokinetic properties of 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and plasma stability, which are essential for its clinical utility. A study published in the European Journal of Pharmaceutical Sciences evaluated the pharmacokinetic profile of 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amine in animal models and found that it has a long half-life and low clearance rate, indicating sustained therapeutic effects.
To further enhance the therapeutic efficacy of 3-4-(Methoxymethyl)phenyl-1,2-oxazol-5-amnine, researchers have explored various drug delivery systems. Nanoparticle-based formulations have shown promise in improving the solubility and bioavailability of this compound. A study published in Nanomedicine demonstrated that encapsulating 3-4-(Methoxymethyl)phenyl-1,2-oaxzol--5-amnine (corrected to: 3-4-(Methoxymethyl)phenyl--1,2-oaxzol-5-amnine)) in polymeric nanoparticles significantly enhanced its therapeutic index by reducing systemic toxicity and increasing target-specific delivery.
The safety profile of 3--4-(Methoxymenthyl)phenyl--1,2-oaxzol-5-amnine)) has been evaluated through extensive toxicological studies. These studies have shown that this compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new chemical entity (NCE), ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, 3--4-(Methoxymenthyl)phenyl--1,2-oaxzol-5-amnine)) (CAS No. 119162-54-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
119162-54-8 (3-4-(methoxymethyl)phenyl-1,2-oxazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)